1. Home
  2. Product
  3. Reference Standards
  4. Monomethyl kolavate
Monomethyl kolavate Monomethyl kolavate
Brand Name: Vulcanchem
CAS No.: 24513-41-5
VCID: VC0020886
InChI: InChI=1S/C21H32O4/c1-14(13-18(22)25-5)9-11-20(3)15(2)10-12-21(4)16(19(23)24)7-6-8-17(20)21/h7,13,15,17H,6,8-12H2,1-5H3,(H,23,24)/b14-13+/t15-,17-,20+,21+/m1/s1
SMILES: CC1CCC2(C(C1(C)CCC(=CC(=O)OC)C)CCC=C2C(=O)O)C
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol

Monomethyl kolavate

CAS No.: 24513-41-5

Reference Standards

VCID: VC0020886

Molecular Formula: C21H32O4

Molecular Weight: 348.5 g/mol

Monomethyl kolavate - 24513-41-5

CAS No. 24513-41-5
Product Name Monomethyl kolavate
Molecular Formula C21H32O4
Molecular Weight 348.5 g/mol
IUPAC Name (4aR,5S,6R,8aR)-5-[(E)-5-methoxy-3-methyl-5-oxopent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
Standard InChI InChI=1S/C21H32O4/c1-14(13-18(22)25-5)9-11-20(3)15(2)10-12-21(4)16(19(23)24)7-6-8-17(20)21/h7,13,15,17H,6,8-12H2,1-5H3,(H,23,24)/b14-13+/t15-,17-,20+,21+/m1/s1
Standard InChIKey CCDSRPQULZAXRF-LIECZFJOSA-N
Isomeric SMILES C[C@@H]1CC[C@@]2([C@@H]([C@@]1(C)CC/C(=C/C(=O)OC)/C)CCC=C2C(=O)O)C
SMILES CC1CCC2(C(C1(C)CCC(=CC(=O)OC)C)CCC=C2C(=O)O)C
Canonical SMILES CC1CCC2(C(C1(C)CCC(=CC(=O)OC)C)CCC=C2C(=O)O)C
Appearance Powder
PubChem Compound 11462192
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19